Cas no 461-97-2 (5-Fluoro-m-xylene)

• Product Name: 5-Fluoro-m-xylene
• CAS No: 461-97-2
• MF: C₈H₉F
• MW: 124.155465841293
• MDL: MFCD00052366
• CID: 37575
• PubChem ID: 521192
• Update Time: 2025-10-28

5-Fluoro-m-xylene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylfluorobenzene
• Fluoroxylene4
• Fluoromxylene
• 1,3-Dimethyl-5-fluorobenzene~3,5-Dimethylfluorobenzene
• 5-Fluoro-m-xylene
• 1-FLUORO-3,5-DIMETHYLBENZENE
• 1,3-Dimethyl-5-fluorobenzene
• DTXSID70334581
• O10406
• 1-Fluoro-3,5-dimethylbenzene #
• AKOS005063606
• FT-0620425
• EN300-133567
• AM20060397
• SCHEMBL12156
• 5-fluoro-1,3-xylene
• Benzene, 1-fluoro-3,5-dimethyl-
• MFCD00052366
• 461-97-2
• J-504627
• A7217
• 3,5-dimethyl-fluorobenzene
• CS-W011182
• DS-1179
• STL557147
• DB-008266
• 1-fluoro-3,5-dimethyl-benzene
• BBL103337

• MDL： MFCD00052366
• Inchi： 1S/C8H9F/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3
• InChI Key： RCWIWNUVHNAUQC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C)C=1
• BRN： 1926374

Computed Properties

• Exact Mass: 124.06900
• Monoisotopic Mass: 124.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.983
• Boiling Point: 145 ºC
• Flash Point: 35 ºC
• Refractive Index: 1.475
• PSA: 0.00000
• LogP: 2.44250
• Solubility: Not determined

5-Fluoro-m-xylene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1993
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S16-S33-S36/37/39-S26-S23
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 5-Fluoro-m-xylene

Comprehensive Overview of 5-Fluoro-m-xylene (CAS No. 461-97-2): Properties, Applications, and Industry Insights

5-Fluoro-m-xylene (CAS No. 461-97-2) is a fluorinated aromatic compound widely recognized for its versatility in organic synthesis and industrial applications. With the increasing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials, this chemical has garnered significant attention. Its molecular structure, featuring a fluorine atom substituted on the meta position of a xylene backbone, imparts unique reactivity and stability, making it a valuable intermediate in modern chemistry.

The compound’s systematic name, 1-fluoro-3,5-dimethylbenzene, reflects its IUPAC nomenclature, while its common alias, 5-Fluoro-m-xylene, is frequently used in commercial and research contexts. Users searching for "5-Fluoro-m-xylene suppliers" or "CAS 461-97-2 applications" often seek insights into its synthesis, purity standards, and market availability. Recent trends highlight its role in the development of high-performance polymers and electronic materials, aligning with the growing focus on sustainable and functional chemicals.

From a chemical perspective, 5-Fluoro-m-xylene exhibits notable physical properties, including a boiling point of approximately 160–165°C and a molecular weight of 138.17 g/mol. Its solubility in organic solvents like ethanol and dichloromethane makes it a preferred choice for reactions requiring homogeneous conditions. Researchers exploring "fluorinated xylene derivatives" or "meta-substituted benzene compounds" frequently encounter this molecule due to its balanced lipophilicity and electronic effects.

In the pharmaceutical sector, 5-Fluoro-m-xylene serves as a building block for drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. The fluorine atom’s presence enhances metabolic stability and bioavailability, addressing key challenges in medicinal chemistry. Queries such as "fluorine in drug design" or "CAS 461-97-2 pharmaceutical uses" underscore its relevance in cutting-edge therapeutic development.

Industrial applications of 5-Fluoro-m-xylene extend to the production of specialty coatings and liquid crystals, where its thermal stability and compatibility with other monomers are critical. Manufacturers prioritizing "high-purity fluorinated intermediates" or "custom synthesis of aromatic fluorides" often integrate this compound into their supply chains. Additionally, its role in material science innovations, such as organic semiconductors, aligns with the global push for renewable energy technologies.

Environmental and safety considerations for 5-Fluoro-m-xylene are equally important. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols—such as ventilation and personal protective equipment—are recommended. Searches for "safe handling of fluorinated aromatics" or "CAS 461-97-2 SDS" reflect user concerns about workplace safety and regulatory compliance.

In summary, 5-Fluoro-m-xylene (CAS No. 461-97-2) is a multifaceted compound bridging academia and industry. Its applications span life sciences, advanced materials, and industrial chemistry, driven by the unique properties of fluorine substitution. As research into sustainable fluorination methods and green chemistry advances, this compound is poised to remain a cornerstone of innovation.